Methyl 4-(benzyloxy)-5-methoxy-2-nitrobenzoate

• IUPAC Name: methyl 5-methoxy-2-nitro-4-phenylmethoxybenzoate
• InChI: InChI=1S/C16H15NO6/c1-21-14-8-12(16(18)22-2)13(17(19)20)9-15(14)23-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• InChI Key: GUOGVJFNFLXSLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)[N+](=O)[O-])OCC2=CC=CC=C2
• Molecular Formula: C16H15NO6
• DSSTOX Substance ID: DTXSID10627444
• Molecular Weight: 317.29 g/mol
• CAS RN: 61032-41-5

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR, IR, and mass spectrometry. Unfortunately, the specific molecular structure analysis for “Methyl 4-(benzyloxy)-5-methoxy-2-nitrobenzoate” is not available in the current literature.

Scientific Research Applications

Derivatives and Chemical Synthesis

Methyl 4-(benzyloxy)-5-methoxy-2-nitrobenzoate and its derivatives have been extensively used in chemical synthesis. For instance, Xia et al. (2011) isolated new compounds from a marine endophytic fungus, which included derivatives of this chemical, demonstrating its role in the synthesis of novel compounds with potential antitumor and antimicrobial activities (Xia et al., 2011). Additionally, Lomov (2019) developed synthesis approaches for 2-methoxy-4-(methylsulfanyl)benzoic acid, an intermediate in cardiotonic drug preparation, highlighting its application in pharmaceutical synthesis (Lomov, 2019).

Photostabilization and Material Protection

The compound and its related chemicals have been studied for their role in photostabilization and material protection. Soltermann et al. (1995) investigated compounds like methyl 2-methoxybenzoate for their ability to generate and quench singlet molecular oxygen, a key factor in photostabilization (Soltermann et al., 1995).

Organic Chemistry and Liquid Crystal Research

In organic chemistry and material science, derivatives of methyl 4-(benzyloxy)-5-methoxy-2-nitrobenzoate have been pivotal. Takenaka and Teshima (1994) explored the thermal properties of liquid crystals containing nitrobenzene derivatives, shedding light on the influence of various substituent groups on liquid crystalline properties (Takenaka & Teshima, 1994).

Drug Synthesis and Antitumor Applications

The compound has been instrumental in drug synthesis, especially in the context of antitumor applications. Thurston et al. (1990) discussed its use in the synthesis of the antitumor antibiotic DC-81, highlighting its role in the preparation of biologically important compounds (Thurston et al., 1990).

Q & A

Q1: What can you tell us about the structure of Methyl 4-(benzyloxy)-5-methoxy-2-nitrobenzoate based on the research?

A1: The research focuses on elucidating the crystal structure of Methyl 4-(benzyloxy)-5-methoxy-2-nitrobenzoate. [] While the abstract doesn't provide specific details about the molecular formula, weight, or spectroscopic data, it highlights that the study successfully determined the crystal structure of the compound. This structural information is crucial for understanding its potential interactions and properties. Further investigation into the full text of the article would reveal the precise structural details obtained.